2-cyano-3-oxo-N-[4-(trifluoromethoxy)phenyl]butanamide

• Molecular Formula: C12H9F3N2O3
• Molecular Weight: 286.21 g/mol
• IUPAC Name: 2-cyano-3-oxo-N-[4-(trifluoromethoxy)phenyl]butanamide
• InChI: InChI=1S/C12H9F3N2O3/c1-7(18)10(6-16)11(19)17-8-2-4-9(5-3-8)20-12(13,14)15/h2-5,10H,1H3,(H,17,19)
• InChI Key: XXNKCLVHOZOIOC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C#N)C(=O)NC1=CC=C(C=C1)OC(F)(F)F

Description

2-cyano-3-oxo-N-[4-(trifluoromethoxy)phenyl]butanamide is an anilide.

Scientific Research Applications

Synthetic Utility in Heterocyclic Chemistry 2-Cyano-3-oxo-N-[4-(trifluoromethoxy)phenyl]butanamide serves as a versatile building block in the synthesis of diverse heterocyclic compounds. It's been used in the creation of novel diazo-functionalized oxime ligands, which exhibit coordination to metals such as copper(II) and iron(III), underpinning its significance in the development of complex molecular structures (Güzel, Serindaǧ, & Serin, 1997). Similarly, its transformation into 3а-aryl-2-hydroxy-3-(3-oxo-3,4-dihydroquinoxalin-2-yl)-3a,5-dihydro-1H-benzo[d]pyrrolo[2,1-b][1,3]oxazin-1-ones through intramolecular cyclization of 2,4-dioxabutanoic acids 2-(hydroxymethyl)phenylamides highlights its role in the synthesis of complex organic structures (Maslivets et al., 2017).

Catalyst in Organic Synthesis The compound's derivatives have been utilized as catalysts or intermediates in organic synthesis, demonstrating its importance in facilitating and influencing chemical reactions. For instance, it's been involved in the synthesis of polyfunctionally substituted pyridine and pyrazole derivatives, showcasing its utility in constructing pharmacologically significant structures (Hussein, Harb, & Mousa, 2008). This is further exemplified by its role in creating novel indole-based hybrid oxadiazole scaffolds with N-(substituted-phenyl)butanamides, which were potent inhibitors in vitro and demonstrated significant binding energy values in in silico studies (Nazir et al., 2018).

Inhibitory Potency in Biochemical Studies Derivatives of 2-Cyano-3-oxo-N-[4-(trifluoromethoxy)phenyl]butanamide have shown potential as inhibitors in various biochemical processes. For instance, its analogs were found to be potent inhibitors of Bruton's tyrosine kinase (BTK), an enzyme involved in B cell development (Ghosh et al., 2000). Additionally, condensed N-aryl-2-cyano-3-oxo-3-pyrazolyl-propanamides synthesized from this compound were discovered to enhance macrophage cytotoxicity and stimulate host-mediated antibacterial defenses in mice (Doria et al., 1991).